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For researchers, scientists, and drug development professionals operating in high-temperature

environments, the selection of a stable and reliable thermocouple is paramount for accurate

and repeatable experimental outcomes. This guide provides a detailed comparison of the high-

temperature stability of two common noble metal thermocouple types: platinum-rhodium and

platinum-iridium alloys.

The longevity and accuracy of thermocouples at elevated temperatures are primarily dictated

by their resistance to drift and decalibration. These phenomena are influenced by factors such

as the composition of the thermocouple alloys, the operating temperature, the surrounding

atmosphere, and the purity of the materials used in their construction, including the ceramic

insulators. This guide synthesizes available experimental data to offer a clear comparison of

platinum-rhodium and platinum-iridium thermocouples, aiding in the selection of the most

appropriate sensor for critical high-temperature applications.

Comparative Analysis of High-Temperature Stability
The stability of a thermocouple is its ability to maintain a consistent thermoelectric output at a

constant temperature over time. Drift, or a gradual change in output, is a key indicator of

instability. The following table summarizes available quantitative data on the drift and stability of

various platinum-rhodium and platinum-iridium thermocouples at high temperatures. It is

important to note that the data is collated from different studies with varying experimental

conditions.
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Thermocou
ple Type

Temperatur
e (°C)

Atmospher
e

Duration
(hours)

Observed
Drift/Decali
bration

Key
Findings &
Remarks

Platinum-

Rhodium

Type S (Pt-

10%Rh vs.

Pt)

1300 Air ~6000

Gradual EMF

drift

observed.[1]

Drift is

influenced by

rhodium

oxidation and

migration.[2]

Type R (Pt-

13%Rh vs.

Pt)

1300 Air ~6000

Similar drift

behavior to

Type S.[1]

Rhodium

oxidation is a

known cause

of instability

between

600°C and

900°C.[2]

Pt-20%Rh vs.

Pt
157 - 962 Not specified Not specified

Found to be

the most

stable among

various Pt-Rh

alloys tested.

[2]

Exhibits

properties

comparable

to the more

stable Pt-Pd

thermocouple

s.[2]

Platinum-

Rhodium

(unspecified)

~1257 (1530

K)
High-Vacuum 3700

Average of

-2.8 K.[3]

Contaminatio

n from

insulators is a

significant

factor in a

vacuum

environment.

Platinum-

Iridium
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Pt/Ir (Thin

Film)
300 - 1000 Not specified

3 calibration

cycles

<0.21%

deviation

between

cycles.[4]

Demonstrate

s excellent

long-term

service

stability in

thin-film form.

[4]

Ir-40%Rh vs.

Ir

1700, 1850,

2000

Air vs.

Nitrogen
Not specified

No significant

calibration

shift

observed.

Iridium-based

thermocouple

s show high

stability at

very high

temperatures.

Mechanisms of Decalibration
The primary mechanisms leading to the decalibration of platinum-based thermocouples at high

temperatures include:

Oxidation: In oxidizing atmospheres, the constituent metals can form volatile oxides. For

platinum-rhodium thermocouples, the preferential evaporation of rhodium oxide can alter the

alloy composition and, consequently, the thermoelectric output.[5] Iridium is also susceptible

to oxidation at high temperatures, which can affect the stability of platinum-iridium

thermocouples.

Contamination: Contamination of the thermocouple wires by impurities from the surrounding

environment, particularly from the ceramic protection tubes, is a major source of instability.[1]

Iron from alumina sheaths is a common contaminant that can significantly impact the

thermoelectric properties of both platinum-rhodium and iridium-based thermocouples.

Studies suggest that iridium and iridium-rhodium alloys are less susceptible to iron

contamination compared to platinum-rhodium thermocouples.

Grain Growth: At high temperatures, the grain structure of the thermocouple wires can

change, leading to mechanical failure and affecting the thermoelectric homogeneity of the

wires.
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Rhodium Migration: In platinum-rhodium thermocouples, rhodium can migrate from the alloy

leg to the pure platinum leg, especially at the hot junction, leading to a change in the

composition and a corresponding drift in the output.[2]

Experimental Protocols for High-Temperature
Stability Testing
A standardized methodology is crucial for the comparative evaluation of thermocouple stability.

The following protocol is based on the guidelines provided by the EURAMET for long-term drift

testing of noble metal thermocouples.[6]

Objective: To determine the long-term drift and stability of platinum-rhodium and platinum-

iridium thermocouples at a specified high temperature.

Materials and Equipment:

Test Thermocouples: A statistically significant number of new, unused platinum-rhodium and

platinum-iridium thermocouples of the same type and wire diameter.

Reference Thermocouple: A calibrated and stable reference thermocouple (e.g., a standard

Type S or R thermocouple with a recent calibration certificate).

High-Temperature Furnace: A stable, uniform temperature furnace capable of maintaining

the desired test temperature with high precision.

Data Acquisition System: A high-precision digital multimeter or data logger for recording the

thermocouple outputs.

Ceramic Protection Tubes: High-purity alumina or other appropriate ceramic tubes to house

the thermocouples.

Ice Point Reference: A well-maintained ice bath or an electronic ice point reference for the

cold junction.

Procedure:

Initial Calibration:
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Perform an initial calibration of all test thermocouples against the reference thermocouple

at the intended test temperature.

The calibration should be carried out in the same furnace to be used for the long-term test

to ensure consistency.

Record the initial electromotive force (EMF) output of each thermocouple.

High-Temperature Exposure:

Install the test thermocouples and the reference thermocouple in the high-temperature

furnace, ensuring they are all located within the uniform temperature zone.

Protect each thermocouple with a high-purity ceramic tube to prevent cross-contamination.

Bring the furnace to the desired test temperature and maintain it for the duration of the

test. A minimum duration of four months is recommended for long-term stability

assessment.[6]

Periodic Recalibration:

Periodically, without removing the thermocouples from the furnace, perform in-situ

recalibrations against the reference thermocouple.

The frequency of recalibration should be higher at the beginning of the test (e.g., weekly

for the first month) and can be reduced later (e.g., bi-weekly).[6]

Record the EMF output of each thermocouple at each recalibration interval.

Data Analysis:

For each test thermocouple, calculate the drift at each recalibration interval as the change

in EMF output from the initial calibration.

Convert the EMF drift to a temperature drift using the appropriate thermocouple reference

tables.
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Plot the temperature drift as a function of time for each thermocouple to visualize the

stability and determine the drift rate.

Final Calibration and Inspection:

At the conclusion of the long-term exposure, perform a final calibration of the test

thermocouples.

Visually inspect the thermocouple wires for any signs of degradation, such as

discoloration, embrittlement, or grain growth.

Visualizing Key Relationships
To better understand the factors influencing thermocouple stability and the experimental

process, the following diagrams are provided.
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Caption: Factors influencing the high-temperature stability of noble metal thermocouples.
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Caption: A typical experimental workflow for assessing the long-term stability of thermocouples.
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iridium-thermocouples-for-high-temperature-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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